Cas no 1568225-06-8 ((1S)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol)

• Product Name: (1S)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol
• CAS No: 1568225-06-8
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• MDL: MFCD26868767
• CID: 5292370
• PubChem ID: 104373806
• Update Time: 2026-03-10

(1S)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-Trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethan-1-ol
• starbld0041202
• (1S)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-ol
• 2H-Pyran-4-methanol, tetrahydro-α-(trifluoromethyl)-, (αS)-
• (1S)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol

• MDL： MFCD26868767
• Inchi： 1S/C7H11F3O2/c8-7(9,10)6(11)5-1-3-12-4-2-5/h5-6,11H,1-4H2/t6-/m0/s1
• InChI Key： ZDLLLYOSXAFXSK-LURJTMIESA-N
• SMILES： FC([C@H](C1CCOCC1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (1S)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol

(1S)-2,2,2-Trifluoro-1-Tetrahydropyran-4-Yl-Ethanol: A Comprehensive Overview

(1S)-2,2,2-Trifluoro-1-tetrahydropyran-4-yl-ethanol, identified by the CAS number 1568225-06-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydropyran ring system with a trifluoroethyl group. The tetrahydropyran moiety, a six-membered ring containing one oxygen atom and five carbon atoms, is a common structural element in various natural and synthetic compounds. The trifluoroethyl group adds a fluorinated component to the molecule, enhancing its chemical and physical properties.

The synthesis of (1S)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol involves a series of well-defined organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, which is crucial for applications in drug development. The compound's chiral center at the tetrahydropyran ring contributes to its stereochemical properties, making it a valuable building block in asymmetric synthesis.

Recent research has highlighted the potential of CAS 1568225-06-8 as a versatile intermediate in the pharmaceutical industry. Its fluorinated structure enhances lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the compound has shown promise in materials science applications, particularly in the development of advanced polymers and coatings with tailored properties.

The physical and chemical properties of (1S)-trifluoro-tetrahydropyran ethanol have been extensively studied. Its boiling point and melting point are critical parameters that influence its stability under various conditions. Recent thermodynamic studies have provided insights into its phase behavior and thermal decomposition characteristics. These findings are essential for determining its suitability in industrial processes and storage conditions.

In terms of biological activity, CAS 1568225-06-8 has demonstrated selectivity towards certain enzymes and receptors. Preclinical studies have shown potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Furthermore, its ability to act as a chiral catalyst in enantioselective reactions has been explored in green chemistry initiatives.

The application of (1S)-trifluoro-tetrahydropyran ethanol extends beyond traditional chemical synthesis. Its role as a solvent in analytical techniques such as high-performance liquid chromatography (HPLC) has been investigated due to its unique solubility profile. This compound's compatibility with various detection methods makes it a valuable tool in analytical chemistry.

In conclusion, (1S)-trifluoro-tetrahydropyran ethanol (CAS 1568225-06-8) is a multifaceted compound with diverse applications across multiple disciplines. Its structural features and chemical properties make it an essential component in modern chemical research and development.